Cas no 919858-27-8 (N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3,3-diphenylpropanamide)

• Product Name: N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3,3-diphenylpropanamide
• CAS No: 919858-27-8
• MF: C₂₇H₂₃N₅O₂
• MW: 449.503825426102
• CID: 5496501
• Update Time: 2025-07-09

N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-3,3-diphenylpropanamide
• N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3,3-diphenylpropanamide

• Inchi： 1S/C27H23N5O2/c1-19-12-14-22(15-13-19)32-26-24(17-29-32)27(34)31(18-28-26)30-25(33)16-23(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-15,17-18,23H,16H2,1H3,(H,30,33)
• InChI Key： SRUXDVDJYQZXLK-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C=C3)N=CC=2C1=O)(=O)CC(C1=CC=CC=C1)C1=CC=CC=C1

Additional information on N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-3,3-diphenylpropanamide

Introduction to N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3,3-diphenylpropanamide (CAS No. 919858-27-8)

N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3,3-diphenylpropanamide, with the CAS number 919858-27-8, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, which is well-known for its diverse pharmacological applications. The presence of a phenyl ring substituted with a methyl group at the 4-position and a diethylamino group at the 5-position contributes to its complex chemical profile.

The molecular structure of this compound features a fused heterocyclic system consisting of a pyrazolo[3,4-d]pyrimidine core linked to a 3,3-diphenylpropanamide moiety. This structural arrangement suggests potential interactions with various biological targets, making it a promising candidate for further investigation in drug discovery. The pyrazolo[3,4-d]pyrimidine scaffold is particularly interesting because it has been shown to exhibit kinase inhibition properties, which are relevant in the treatment of various diseases, including cancer.

In recent years, there has been a growing interest in developing small molecules that can modulate kinase activity. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. The compound N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3,3-diphenylpropanamide has been investigated for its potential ability to inhibit specific kinases by binding to their active sites. Preliminary studies have suggested that it may exhibit inhibitory effects on certain tyrosine kinases, which could make it valuable in the development of targeted therapies.

One of the key features of this compound is its ability to interact with biological targets through multiple binding sites. The presence of both hydrophobic and polar regions in its structure allows it to form stable interactions with proteins. This property is particularly important in drug design, as it can lead to higher affinity and selectivity for therapeutic targets. Additionally, the compound's solubility profile and metabolic stability make it a suitable candidate for further development into a drug candidate.

The synthesis of N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3,3-diphenylpropanamide involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this compound efficiently. Recent advancements in combinatorial chemistry and high-throughput screening have enabled the rapid identification of analogs with improved properties. These methods have been instrumental in expanding the chemical space explored for this class of compounds.

Biological activity assays have been conducted to evaluate the potential therapeutic effects of this compound. Initial studies have shown promising results in cell-based assays, where it demonstrated inhibitory activity against certain cancer cell lines. The mechanism of action appears to involve interference with signal transduction pathways that are critical for tumor growth and survival. Further investigation into its mode of action will provide deeper insights into its potential as an anticancer agent.

Another area of interest is the compound's potential application in treating inflammatory diseases. Inflammatory processes are often associated with oxidative stress and dysregulation of signaling pathways. The ability of N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3,3-diphenylpropanamide to modulate these pathways has led researchers to explore its anti-inflammatory properties. Preclinical studies have indicated that it may reduce inflammation by inhibiting key enzymes involved in the inflammatory response.

The pharmacokinetic properties of this compound are also an important consideration in its development as a drug candidate. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution. These characteristics suggest that it may be suitable for systemic administration if further refined through structure-based drug design approaches.

In conclusion, N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-3,3-diphenylpropanamide (CAS No. 919858-27) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be crucial in determining its future role in medicine.